Cas no 71042-75-6 (1H-Indene-4-carbonylchloride, 2,3-dihydro-7-methyl-)
71042-75-6 structure
Product Name:1H-Indene-4-carbonylchloride, 2,3-dihydro-7-methyl-
CAS No:71042-75-6
MF:C11H11ClO
MW:194.657442331314
CID:576837
PubChem ID:116994
Update Time:2025-04-19
1H-Indene-4-carbonylchloride, 2,3-dihydro-7-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indene-4-carbonylchloride, 2,3-dihydro-7-methyl-
- 2,3-Dihydro-7-methyl-1H-indene-4-carboxylic acid chloride
- 7-methyl-2,3-dihydro-1H-indene-4-carbonyl chloride
- 7-Methyl-4-indancarbonyl chloride
- 7-Methylindane-4-carbonyl chloride
- DTXSID9072230
- 1H-Indene-4-carbonyl chloride, 2,3-dihydro-7-methyl-
- 71042-75-6
-
- Inchi： 1S/C11H11ClO/c1-7-5-6-10(11(12)13)9-4-2-3-8(7)9/h5-6H,2-4H2,1H3
- InChI Key： IWRUWMJIGNNZOA-UHFFFAOYSA-N
- SMILES： ClC(C1=CC=C(C)C2=C1CCC2)=O
Computed Properties
- Exact Mass: 194.04993
- Monoisotopic Mass: 194.0498427g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
1H-Indene-4-carbonylchloride, 2,3-dihydro-7-methyl- Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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